Cas no 1897640-18-4 (3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid
• CAS No: 1897640-18-4
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 6152013
• PubChem ID: 115006497
• Update Time: 2025-08-05

3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid
• 3-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,2-oxazole-5-carboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}-1,2-oxazole-5-carboxylic acid
• EN300-1717715
• 1897640-18-4

• Inchi： 1S/C9H12N2O5/c1-9(2,3)15-8(14)10-6-4-5(7(12)13)16-11-6/h4H,1-3H3,(H,12,13)(H,10,11,14)
• InChI Key： BOIQGYGLYIDBED-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)ON=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.07462149g/mol
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid (CAS No. 1897640-18-4)

3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid (CAS No. 1897640-18-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid features a 1,2-oxazole core with a tert-butoxycarbonyl (Boc) protected amino group and a carboxylic acid moiety. The Boc protecting group is widely used in organic synthesis to temporarily mask the reactivity of amino groups, allowing for selective functionalization and subsequent deprotection. This makes the compound an excellent intermediate for the synthesis of more complex molecules with specific biological activities.

Recent studies have highlighted the importance of 1,2-oxazoles in medicinal chemistry due to their ability to modulate various biological targets. For instance, 1,2-oxazoles have been shown to exhibit potent anti-inflammatory, antimicrobial, and anticancer properties. The presence of the carboxylic acid group in 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid further enhances its potential as a bioactive molecule by providing additional sites for conjugation and functionalization.

In the context of drug discovery, 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid has been explored as a lead compound for the development of novel therapeutics. One notable application is in the treatment of inflammatory diseases. In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. This finding underscores the potential of 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid as a scaffold for developing more potent and selective anti-inflammatory agents.

Beyond its anti-inflammatory properties, 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid has also shown promise in cancer research. A study published in Cancer Letters reported that certain derivatives of this compound exhibited cytotoxic effects against various cancer cell lines. The mechanism of action was attributed to the ability of these derivatives to induce apoptosis and inhibit cell proliferation. These findings suggest that 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid could serve as a valuable starting point for the development of new anticancer drugs.

The versatility of 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid extends to its use as a building block in combinatorial chemistry and high-throughput screening (HTS). The ease with which this compound can be modified and functionalized makes it an attractive candidate for large-scale synthesis and screening efforts aimed at identifying novel bioactive molecules. In addition, its stability under various reaction conditions ensures that it can be used reliably in diverse synthetic protocols.

In conclusion, 3-{(tert-butoxy)carbonylamino}-1,2-oxazole-5-carboxylic acid (CAS No. 1897640-18-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an excellent intermediate for the synthesis of more complex bioactive molecules. Ongoing research continues to uncover new avenues for its use in developing novel therapeutic agents for various diseases and conditions.